2-isopropyl-6-(4-phenylpiperazine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(4-phenylpiperazine-1-carbonyl)-2-propan-2-ylpyridazin-3-one
• InChI: InChI=1S/C18H22N4O2/c1-14(2)22-17(23)9-8-16(19-22)18(24)21-12-10-20(11-13-21)15-6-4-3-5-7-15/h3-9,14H,10-13H2,1-2H3
• InChI Key: PICQFBOYESJDNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C=CC(=N1)C(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol
• CAS No.: 1049498-06-7

Description

2-isopropyl-6-(4-phenylpiperazine-1-carbonyl)pyridazin-3(2H)-one is a novel chemical compound that has gained attention for its potential use in scientific research. This compound is synthesized through a complex process and has shown promising results in various studies. In

Mechanism of Action

The mechanism of action of 2-isopropyl-6-(4-phenylpiperazine-1-carbonyl)pyridazin-3(2H)-one is not fully understood. However, it is believed to work by modulating various neurotransmitters in the brain, including dopamine and serotonin. It has also been shown to have an effect on the immune system, specifically by reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation in the brain, which may be beneficial for the treatment of neurodegenerative diseases. It has also been shown to have anti-cancer properties, specifically in breast cancer cells. Additionally, it has been shown to have anti-anxiety effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-isopropyl-6-(4-phenylpiperazine-1-carbonyl)pyridazin-3(2H)-one in lab experiments is its potential for use in various research applications. However, one limitation is the complex synthesis process, which requires expertise in organic chemistry. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are several future directions for research on 2-isopropyl-6-(4-phenylpiperazine-1-carbonyl)pyridazin-3(2H)-one. One direction is to further explore its potential as a treatment for neurodegenerative diseases. Another direction is to investigate its potential as a treatment for other diseases, such as cancer and anxiety disorders. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 2-isopropyl-6-(4-phenylpiperazine-1-carbonyl)pyridazin-3(2H)-one involves a series of chemical reactions. The starting material is 2,6-dichloropyridazine, which is reacted with isopropylamine to form 2-isopropyl-6-chloropyridazine. This is then reacted with 4-phenylpiperazine-1-carboxylic acid to form the desired compound. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

2-isopropyl-6-(4-phenylpiperazine-1-carbonyl)pyridazin-3(2H)-one has shown potential for use in various scientific research applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-anxiety properties. It has also been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.